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Abstract

I-Menthyl lactate, an ester of -menthol and I-lactic acid, is a widely utilized physiological
cooling agent in the cosmetic, pharmaceutical, and food industries.[1][2][3] Unlike its precursor,
menthol, it provides a milder, more prolonged cooling sensation with significantly less odor and
irritation, making it suitable for sensitive skin applications.[2][3][4][5] The cooling effect is
primarily mediated through the activation of the Transient Receptor Potential Melastatin 8
(TRPMB8) ion channel, the body's principal cold sensor. This technical guide provides a
comprehensive overview of I-Menthyl lactate, detailing its physicochemical properties,
mechanism of action, quantitative efficacy, relevant experimental protocols, and safety profile to
support its application in research and product development.

Introduction

The demand for sensory ingredients that can impart a cooling sensation without the harsh side
effects of traditional agents like menthol has led to the prominence of compounds such as I-
Menthyl lactate.[6] Synthesized from natural starting materials, I-menthol and I-lactic acid, it is
often considered a natural or nature-identical product.[6] Its primary function is to activate
sensory pathways that induce a feeling of coldness, a process initiated at the molecular level
by interaction with specific thermoreceptors in the skin and mucous membranes.[4] This
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document serves as a technical resource, consolidating key data and methodologies for

professionals engaged in the research and development of products containing this cooling

agent.

Physicochemical Properties

I-Menthyl lactate is a white crystalline solid or a fused material with a faint, minty odor.[1][6][7]

[8] Its stereochemistry, particularly the isomer derived from I-menthol, is crucial for its potent

physiological cooling effects.[9]

Property Value Citations
[(AR,2S,5R)-5-methyl-2-

Chemical Name propan-2-ylcyclohexyl] 2- [1119]
hydroxypropanoate

CAS Number 59259-38-0, 61597-98-6 [1][2][3][10]

Molecular Formula C13H2403 [2][9][10]

Molecular Weight 228.33 g/mol [21[31[91[11]
White crystalline powder or

Appearance ) [L11031[7]
fused solid
Faint minty odor; almost

Odor/Taste tasteless with a persistent [31[6][8]
cooling effect

Melting Point 40°C - 47.66°C [1][2][9][10]

- ) ~142°C @ 5 mmHg; ~304°C

Boiling Point [2][10]
@ 760 mmHg
Soluble in ethanol, oils, and

Solubility glycols. Slightly soluble to [LI21031[ 712 2][13]
soluble in water.

Stability Stable in a pH range of 4-8 [61[7]

Mechanism of Action: TRPMS8 Activation
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The primary mechanism by which I-Menthyl lactate induces a cooling sensation is through the
activation of the Transient Receptor Potential Melastatin 8 (TRPM8) channel.[14][15] TRPMS8 is
a non-selective cation channel expressed in a subset of sensory neurons and is the principal
detector of environmental cold temperatures in the somatosensory system.[16][17][18][19]

Activation of the TRPMS8 channel by an agonist like I-Menthyl lactate or by cold temperatures
(>8°C and <28°C) allows the influx of Na* and Ca?* ions.[14][19] This influx leads to
membrane depolarization and the generation of an action potential, which is then transmitted to
the central nervous system, resulting in the conscious perception of cold.[19] The activation
process is complex, involving voltage sensing and modulation by membrane components like
phosphatidylinositol 4,5-bisphosphate (PIP2).[14][17][18] Downstream signaling involves G-
proteins and can ultimately lead to changes in gene expression.[16][17]

TRPMS8 Signaling Pathway

The following diagram illustrates the signaling cascade initiated by the binding of I-Menthyl
lactate to the TRPMS8 receptor.
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Caption: TRPMS8 signaling pathway initiated by I-Menthyl lactate.

Quantitative Analysis of Cooling Effect

I-Menthyl lactate is characterized as a milder but more persistent cooling agent compared to I-
menthol.[2][20] Quantitative studies, often performed using in vitro receptor activation assays
or in vivo sensory panels, provide the data to substantiate these claims. One key metric is the
ECso value, which represents the concentration of a compound that provokes a response
halfway between the baseline and maximum response.
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I-Menthyl oL
Parameter I-Menthol Notes Citations
Lactate

Measured in an
oocyte
TRPMS8 expression
o 163 uM 193 uM [14]
Activation (ECso) system. A lower
value indicates

higher potency.

Menthyl lactate
provides a
pleasant
freshness
_ without the
Cooling ) )
i ) Mild, long-lasting  Strong, sharp harshness or [6][20]

Sensation Profile )
burning
sensation
sometimes
associated with

menthol.

The low odor
profile allows for
] Faint, slightly ) easier
Odor Profile ) Strong, minty o [3161[8]
minty formulation in
fragranced

products.

Generally
considered less
irritating and
Low Higher better tolerated [41[5]
on skin and

Irritation

Potential

mucous

membranes.

Experimental Protocols
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Evaluating the efficacy of a physiological cooling agent requires both in vitro and in vivo
methodologies.

In Vitro TRPMS8 Activation Assay (Calcium Imaging)

This protocol describes a common method to quantify the activation of TRPM8 channels by a
test compound using a cell line stably expressing the receptor and a calcium-sensitive
fluorescent dye.

Objective: To determine the dose-response relationship and ECso value of I-Menthyl lactate
for TRPM8 activation.

Materials:

o HEK-293 or CHO cells stably transfected with human TRPM8.[21]
e Cell culture medium (e.g., MEM a) with supplements.[21]

e Fura-2 AM or similar calcium-sensitive dye.

o Assay buffer (e.g., Hanks' Balanced Salt Solution).

» |-Menthyl lactate stock solution (in DMSO or ethanaol).

» Positive control (e.g., I-Menthol, Icilin).

e Fluorescence plate reader or microscope with imaging capabilities.

Methodology Workflow:
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1. Cell Culture
Seed TRPMB8-expressing cells
into 96-well plates.
Incubate 24-48h.

'

2. Dye Loading
Incubate cells with
Fura-2 AM solution

(e.g., 30-60 min at 37°C).

'

3. Cell Washing
Wash cells with assay buffer
to remove extracellular dye.

'

4. Compound Addition
Add serial dilutions of
I-Menthyl Lactate and controls
to respective wells.

'

5. Fluorescence Measurement
Measure intracellular Caz*
concentration changes over time
using a plate reader (e.g., Ex: 340/380nm, Em: 510nm).

l

6. Data Analysis
Calculate the change in fluorescence ratio.
Plot dose-response curve and
determine ECso value.

Click to download full resolution via product page

Caption: Workflow for an in vitro TRPMS8 calcium imaging assay.
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Sensory Evaluation of Cooling Intensity

This protocol outlines a standardized method for assessing the perceived cooling intensity and
duration of topically applied I-Menthyl lactate using a trained human sensory panel.

Objective: To quantify and compare the sensory characteristics (intensity, onset, duration) of I-
Menthyl lactate formulations.

Materials:

o Trained sensory panel (15-30 screened and trained assessors).[22]

e Test formulation containing I-Menthyl lactate (e.g., 0.1-3.0% in a lotion base).[5][7]
» Control/placebo formulation (base without cooling agent).

» Reference formulation (e.g., containing I-menthol).

» Standardized application tools (e.g., cotton swabs, defined volume applicators).

» Data collection software or paper ballots with a labeled magnitude scale (e.g., 15-cm line
scale).[23]

Controlled environment sensory booths (temperature, humidity, and lighting controlled).[24]

Methodology Workflow:
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Caption: Workflow for a human sensory panel evaluation.
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Formulation and Application Considerations

I-Menthyl lactate is valued for its versatility in formulations.

o Solubility: It is soluble in oils, alcohols, and glycols, which allows for incorporation into a wide
range of product types, from emulsions (creams, lotions) to hydroalcoholic solutions (sprays,
tonics).[2][5][7]

¢ Incorporation: For emulsions, it is recommended to add I-Menthyl lactate to the oil phase or
during the cooling phase of the formulation process, typically around 40°C.[5] It can be pre-
dissolved in fragrance oils or other oils to ensure uniform distribution.[5]

o Dosage: Recommended use levels in cosmetic products typically range from 0.1% to 3.0%.

[5107]

» Applications: It is widely used in skincare, oral care, and confectionary products, including
after-sun lotions, shaving creams, shampoos, deodorants, toothpaste, mouthwash, and
chewing gum.[1][2][4][25]

Safety and Toxicology

I-Menthyl lactate has been evaluated for safety and is generally considered safe for use in
cosmetic and personal care products.[1] The Research Institute for Fragrance Materials (RIFM)
Expert Panel has concluded that the material is safe under the assessed conditions of use.[1]
[26]
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Endpoint

Result / Finding

Citations

Genotoxicity

Not genotoxic.

[1]

Skin Sensitization

Does not have skin

sensitization potential.

[1]

Acute Dermal Toxicity

LDso > 10,000 mg/kg (Rabbit).

[27]

Irritation

Considered a mild variation of
menthol with lower irritation
potential.[1] May cause mild
skin or eye irritation in high
concentrations or prolonged

contact.

[27][28]

Metabolism

In vitro studies show it
undergoes ester hydrolysis to
its metabolites, I-menthol and
lactic acid.[29]

[29]

EWG Score

Rated 1 on the Environmental
Working Group's Skin Deep®

scale, indicating low hazard.

[1]

Conclusion

I-Menthyl lactate stands out as a high-performance physiological cooling agent with a

favorable safety and sensory profile. Its mechanism of action via the TRPM8 receptor is well-

understood, and its cooling efficacy has been quantified relative to other agents. The

compound's properties—mild and long-lasting cooling, low odor, and good skin compatibility—

make it an excellent alternative to menthol for researchers and developers creating a wide

array of consumer and pharmaceutical products. The methodologies detailed in this guide

provide a framework for the continued investigation and application of I-Menthyl lactate in

sensory science and product formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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